Cas no 119838-44-7 ((R)-1-Boc-2-tert-butyl-3-methylimidazolidin-4-one)

(R)-1-Boc-2-tert-butyl-3-methylimidazolidin-4-one Properties

Names and Identifiers

• (R)-tert-Butyl 2-(tert-butyl)-3-methyl-4-oxoimidazolidine-1-carboxylate
• (R)-1-Boc-2-tert-butyl-3-methyl-4-imidazolidinone
• 1-Imidazolidinecarboxylicacid, 2-(1,1-dimethylethyl)-3-methyl-4-oxo-, 1,1-dimethylethyl ester, (2R)-
• 1-Imidazolidinecarboxylicacid, 2-(1,1-dimethylethyl)-3-methyl-4-oxo-, 1,1-dimethylethyl ester,...
• (R)-(+)-1-(tert-Butoxycarbonyl)-2-tert-butyl-3-methyl-4-imidazolidinone
• (R)-(+)-1-BOC-2-TERT-BUTYL-3-METHYL-4-IMIDAZOLIDINONE
• (R)-1-BOC-2-(TERT-BUTYL)-3-METHYL-4-IMIDAZOLIDINONE
• R-BOC-BMI
• (R)-(+)-1-(TERT-BUTOXYCARBONYL)-2-T-BUT&
• (R)-1-Boc-2-tert-butyl-3-methylimidazolidin-4-one
• N-(tert-butoxycarbonyl)-2-butyl-3-methyl-4-imidazolidinone
• t-Butyl 2-t-Butyl-3-methyl-4-oxo-1-imidazolidinecarboxylate
• (R)-(+)-1-(TERT-BUTOXYCARBONYL)-2-TERT-BUTYL-3-METHYL-4-IMIDAZOLIDINE
• (R)-(+)-1-BOC-2-TERT-BUTYL-3-METHYL-4-IMIDAZOLIDINONE 99%
• (R)-1-Boc-2-tert-butyl-3-methyl-4-imidazolidinone≥ 99% (Titration)
• A804372
• SCHEMBL4161364
• J-004209
• (r)-(-)-1-boc-2-t-butyl-3-methyl-4-imidazolidinone
• (R)-1-Boc-2-t-Butyl-3-methylimidazolidin-4-one
• I11560
• 119838-44-7
• CS-0338795
• AKOS015850710
• DTXSID70350802
• Tert-butyl (R)-2-(tert-butyl)-3-methyl-4-oxoimidazolidine-1-carboxylate
• tert-butyl (2R)-2-tert-butyl-3-methyl-4-oxo-imidazolidine-1-carboxylate;(R)-tert-Butyl 2-(tert-butyl)-3-methyl-4-oxoimidazolidine-1-carboxylate
• 1-Imidazolidinecarboxylic acid, 2-(1,1-dimethylethyl)-3-methyl-4-oxo-, 1,1-dimethylethyl ester, (2R)-
• tert-butyl (2R)-2-tert-butyl-3-methyl-4-oxoimidazolidine-1-carboxylate
• (R)-tert-Butyl2-(tert-butyl)-3-methyl-4-oxoimidazolidine-1-carboxylate
• MFCD00075100
• (R)-1-BOC-2-TERT-BUTYL-3-METHYL-4-IMIDAZOLIDINONE
• (R)-(+)-1-Boc-2-tert-butyl-3-methyl-4-imidazolidinone
• +Expand

• MDL： MFCD00075100
• InChIKey： HJJLVATZPPJBNG-SNVBAGLBSA-N
• Inchi： InChI=1S/C13H24N2O3/c1-12(2,3)10-14(7)9(16)8-15(10)11(17)18-13(4,5)6/h10H,8H2,1-7H3/t10-/m1/s1
• SMILES： O=C(N([C@H](C(C)(C)C)N1C)CC1=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.17900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 256.179
• Heavy Atom Count: 18
• Complexity: 352
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• LogP: 1.94350
• PSA: 49.85000
• Refractive Index: 1.4365
• Boiling Point: 399.58°C (rough estimate)
• Melting Point: 67-69 °C
  68-70 °C (lit.)
• Flash Point: 168.7°C
• Color/Form: White crystalline powder
• Solubility: Insoluble in water
• Optical Activity: [α]20/D +14±1°, c = 1% in methylene chloride
• Density: 1.0600 (rough estimate)

(R)-1-Boc-2-tert-butyl-3-methylimidazolidin-4-one Security Information

• WGK Germany：3
• Safety Term：S22-24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C
• FLUKA BRAND F CODES：8-10

(R)-1-Boc-2-tert-butyl-3-methylimidazolidin-4-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%